molecular formula C14H11F3O2 B8740001 alpha-Trifluoromethyl-3-phenoxybenzyl alcohol

alpha-Trifluoromethyl-3-phenoxybenzyl alcohol

Cat. No. B8740001
M. Wt: 268.23 g/mol
InChI Key: KFIVGBBIMLPJAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Alpha-Trifluoromethyl-3-phenoxybenzyl alcohol is a useful research compound. Its molecular formula is C14H11F3O2 and its molecular weight is 268.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H11F3O2

Molecular Weight

268.23 g/mol

IUPAC Name

2,2,2-trifluoro-1-(3-phenoxyphenyl)ethanol

InChI

InChI=1S/C14H11F3O2/c15-14(16,17)13(18)10-5-4-8-12(9-10)19-11-6-2-1-3-7-11/h1-9,13,18H

InChI Key

KFIVGBBIMLPJAF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)OC2=CC=CC(=C2)C(C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.71 g of sodium borohydride were added in small fractions over 35 minutes at 0° C. to a solution of 56.1 g of the raw product of Step A in 235 ml of methanol and the mixture was stirred for 25 minutes while allowing the temperature to rise to room temperature. The mixture was added to aqueous 1N hydrochloric acid solution and water was added with stirring. The decanted aqueous phase was extracted with methylene chloride and the organic phase was washed with water and evaporated to dryness under reduced pressure. The residue was chromatographed over silica gel and was eluted with methylene chloride to obtain 13.3 g of (R, S) 2,2,2-trifluoro-1-(m-phenoxy-phenyl)-ethanol.
Quantity
2.71 g
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reactant
Reaction Step One
Quantity
56.1 g
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reactant
Reaction Step One
Quantity
235 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
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Reaction Step Two

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